Cas no 94021-71-3 (Benzoic acid,2-[[(octahydro-5,5-dimethyl-2-naphthalenyl)methylene]amino]-, methyl ester(9CI))
![Benzoic acid,2-[[(octahydro-5,5-dimethyl-2-naphthalenyl)methylene]amino]-, methyl ester(9CI) structure](https://www.kuujia.com/scimg/cas/94021-71-3x500.png)
94021-71-3 structure
Product name:Benzoic acid,2-[[(octahydro-5,5-dimethyl-2-naphthalenyl)methylene]amino]-, methyl ester(9CI)
Benzoic acid,2-[[(octahydro-5,5-dimethyl-2-naphthalenyl)methylene]amino]-, methyl ester(9CI) Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid,2-[[(octahydro-5,5-dimethyl-2-naphthalenyl)methylene]amino]-, methyl ester(9CI)
- methyl 2-[(5,5-dimethyl-2,3,4,6,7,8-hexahydro-1H-naphthalen-2-yl)methylideneamino]benzoate
- methyl 2-[[(octahydro-5,5-dimethyl-2-naphthyl)methylene]amino]benzoate
- 94021-71-3
- EINECS 301-463-4
- Methyl 2-(((octahydro-5,5-dimethyl-2-naphthyl)methylene)amino)benzoate
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- Inchi: InChI=1S/C21H27NO2/c1-21(2)12-6-7-16-13-15(10-11-18(16)21)14-22-19-9-5-4-8-17(19)20(23)24-3/h4-5,7-9,14-15,18H,6,10-13H2,1-3H3
- InChI Key: HYWBKWFKDHFAGD-UHFFFAOYSA-N
- SMILES: CC1(CCC=C2C1CCC(C2)C=NC3=CC=CC=C3C(=O)OC)C
Computed Properties
- Exact Mass: 325.204179104g/mol
- Monoisotopic Mass: 325.204179104g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 520
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 38.7Ų
Benzoic acid,2-[[(octahydro-5,5-dimethyl-2-naphthalenyl)methylene]amino]-, methyl ester(9CI) Related Literature
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Shuai Chen,Yuelong Xin,Yiyang Zhou,Feng Zhang,Yurong Ma,Henghui Zhou,Limin Qi J. Mater. Chem. A, 2014,2, 15582-15589
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Giacomo E. M. Crisenza,Elizabeth M. Dauncey,John F. Bower Org. Biomol. Chem., 2016,14, 5820-5825
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3. Cell morphology as a design parameter in the bioengineering of cell–biomaterial surface interactionsRichard Thorogate,Nicola Mordan Biomater. Sci., 2021,9, 8032-8050
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Marya Ahmed,Kazuhiko Ishihara,Ravin Narain Chem. Commun., 2014,50, 2943-2946
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